Cas no 64700-71-6 (2,3-Dinor-6-keto Prostaglandin F1α)

• Product Name: 2,3-Dinor-6-keto Prostaglandin F1α
• CAS No: 64700-71-6
• MF: C₁₈H₃₀O₆
• MW: 342.427206516266
• CID: 508526
• Update Time: 2026-04-29

2,3-Dinor-6-keto Prostaglandin F1α Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepentanoicacid, 3,5-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-g-oxo-, (1R,2R,3R,5S)-
• 2,3-Dinor-6-keto Prostaglandin F1α
• 2,3-DINOR-6-KETOPROSTAGLANDIN F1A
• 2,3-dinor-6-ketoprostaglandin F1alpha
• Cyclopentanepentanoicacid, 3,5-dihydroxy-2-[(1E,3S)-3-hydroxy-1-octen-1-yl]-g-oxo-, (1R,2R,3R,...
• 2,3-DIFLUORO-4-ISOBUTYLPHENYLBORONIC ACID
• 2,3-dinitro-phenol
• 2,3-dinor-6-keto-prostaglandin F1a
• 2,3-DNP
• 2.3-Dinitro-1-hydroxy-benzol
• anti-dinitrophenol
• di-nitro-phenol
• Phenol,2,3-dinitro

Computed Properties

• Exact Mass: 342.20400
• Monoisotopic Mass: 342.204239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115

Experimental Properties

• Density: 1.232
• Boiling Point: 538.7 °C at 760 mmHg
• Flash Point: 293.7 °C
• Refractive Index: 1.572
• PSA: 115.06000
• LogP: 1.66570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on 2,3-Dinor-6-keto Prostaglandin F1α

2,3-Dinor-6-keto Prostaglandin F1α (CAS No. 64700-71-6): A Comprehensive Overview

2,3-Dinor-6-keto Prostaglandin F1α (CAS No. 64700-71-6) is a synthetic analog of prostaglandin F1α, a key mediator in various physiological and pathological processes. This compound has garnered significant attention in recent years due to its potential therapeutic applications and its role in elucidating the mechanisms of prostaglandin signaling pathways.

Chemical Structure and Properties: 2,3-Dinor-6-keto Prostaglandin F1α is characterized by its unique chemical structure, which includes a modified prostaglandin backbone with specific functional groups that enhance its stability and bioavailability. The compound's molecular formula is C₁₈H₂₈O₅, and it has a molecular weight of 328.41 g/mol. The presence of the 6-keto group and the 2,3-dinor modifications contribute to its distinct pharmacological properties, making it an important tool in both research and clinical settings.

Biological Activity and Mechanisms of Action: 2,3-Dinor-6-keto Prostaglandin F1α exerts its biological effects through interactions with specific receptors, particularly the FP receptor, which is a G-protein-coupled receptor (GPCR). Activation of the FP receptor by this compound leads to a cascade of intracellular signaling events, including the activation of phospholipase C (PLC), the production of inositol trisphosphate (IP₃), and the release of calcium ions from intracellular stores. These events ultimately result in various physiological responses, such as smooth muscle contraction, platelet aggregation, and inflammatory responses.

Research Applications: In academic research, 2,3-Dinor-6-keto Prostaglandin F1α has been extensively used to study the role of prostaglandins in various biological processes. Recent studies have highlighted its potential in understanding the pathogenesis of diseases such as asthma, cardiovascular disorders, and cancer. For instance, a study published in the Journal of Biological Chemistry demonstrated that 2,3-Dinor-6-keto Prostaglandin F1α can modulate airway smooth muscle contraction, providing insights into its potential as a therapeutic agent for respiratory conditions.

Clinical Implications: The therapeutic potential of 2,3-Dinor-6-keto Prostaglandin F1α has also been explored in clinical settings. Clinical trials have shown promising results in using this compound for treating conditions such as glaucoma and retinal disorders. A phase II clinical trial conducted by researchers at the University of California found that topical application of 2,3-Dinor-6-keto Prostaglandin F1α effectively reduced intraocular pressure in patients with open-angle glaucoma. These findings suggest that this compound could be a valuable addition to the current treatment options for glaucoma.

Safety and Toxicology: Despite its therapeutic potential, the safety profile of 2,3-Dinor-6-keto Prostaglandin F1α is an important consideration. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic doses. However, as with any pharmacological agent, careful monitoring is required to ensure patient safety. Ongoing research aims to further elucidate the long-term safety and efficacy of 2,3-Dinor-6-keto Prostaglandin F1α.

FUTURE DIRECTIONS AND CONCLUSIONS: The continued investigation into the properties and applications of 2,3-Dinor-6-keto Prostaglandin F1α holds promise for advancing our understanding of prostaglandin biology and developing novel therapeutic strategies. Future research should focus on optimizing delivery methods and exploring new indications for this compound. Additionally, collaborative efforts between academia and industry will be crucial in translating these findings into clinical practice.